Cas no 67191-93-9 (5-Fluoro-2-methylphenyl isocyanate)

• Product Name: 5-Fluoro-2-methylphenyl isocyanate
• CAS No: 67191-93-9
• MF: C₈H₆FNO
• MW: 151.137745380402
• MDL: MFCD00037072
• CID: 58547
• PubChem ID: 2734879
• Update Time: 2025-04-18

5-Fluoro-2-methylphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methylphenyl isocyanate
• 4-fluoro-2-isocyanato-1-methylbenzene
• 4-Fluoro-2-isocyanatotoluene
• 5-Fluor-2-methylphenylisocyanat
• 5-fluoro-o-tolyl isocyanate
• 5-Fluoro-2-methylphenylisocyanate
• SY109889
• Benzene, 4-fluoro-2-isocyanato-1-methyl-
• EN300-147123
• DS77UTC4UG
• UNII-DS77UTC4UG
• NS00053444
• 5-Fluoro-2-methylphenyl isocyanate, 98%
• AKOS009157157
• 4-fluoro-2-isocyanato-1-methyl-benzene
• FT-0620404
• 67191-93-9
• AS-40463
• A835655
• EINECS 266-602-2
• SCHEMBL1022418
• DTXSID90217448
• MFCD00037072
• 2-methyl-5-fluorophenyl isocyanate
• DTXCID90139939
• DB-073843

• MDL： MFCD00037072
• Inchi： 1S/C8H6FNO/c1-6-2-3-7(9)4-8(6)10-5-11/h2-4H,1H3
• InChI Key： KRAMFLATTKXGOW-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)N=C=O

Computed Properties

• Exact Mass: 151.04300
• Monoisotopic Mass: 151.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.176 g/mL at 25 °C(lit.)
• Boiling Point: 186 °C(lit.)
• Flash Point: Fahrenheit: 156.2 ° f
  Celsius: 69 ° c
  
• Refractive Index: n20/D 1.515(lit.)
• PSA: 29.43000
• LogP: 2.10140
• Sensitiveness: Moisture Sensitive/Lachrymatory
• Solubility: Not available
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

5-Fluoro-2-methylphenyl isocyanate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：UN 2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes